Cas no 237757-10-7 (D-ribo-Phytosphingosine-13C2,d2)

• Product Name: D-ribo-Phytosphingosine-13C2,d2
• CAS No: 237757-10-7
• MF: C₁₈H₃₉NO₃
• MW: 321.504799127579
• CID: 912765
• PubChem ID: 15971470
• Update Time: 2025-09-19

D-ribo-Phytosphingosine-13C2,d2 Chemical and Physical Properties

Names and Identifiers

• D-ribo-Phytosphingosine-13C2,d2
• (2S,3R,4R)-2-amino-1,1-dideuteriooctadecane-1,3,4-triol
• D-ribo-Phytosphingos
• (2S,3S,4R)-2-Amino-1,3,4-octadecanetriol-13C2,d2
• 4D-Hydroxysphinganine-13C2,d2
• C18-Phytosphingosine-13C2,d2
• D-ribo-1,3,4-Trihydroxy-2-aminooctadecane-13C2,d2
• Phytosphingosine-13C2,d2
• DTXSID50580529
• (3S,4R)-2-Amino(1,2-~13~C_2_,1,1-~2~H_2_)octadecane-1,3,4-triol
• 237757-10-7
• (2R,3S,4R)-2-Amino-1,1-dideuterio(1,2-13C2)octadecane-1,3,4-triol

• Inchi： 1S/C18H39NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17(21)18(22)16(19)15-20/h16-18,20-22H,2-15,19H2,1H3/t16-,17+,18-/m0/s1/i15+1D2,16+1
• InChI Key： AERBNCYCJBRYDG-UKPCSMEPSA-N
• SMILES： O[C@@H]([C@H]([13C@H]([13C]([2H])([2H])O)N)O)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 321.31200
• Monoisotopic Mass: 321.31225727g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• PSA: 86.71000
• LogP: 3.81930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines